Cas no 57025-45-3 (Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester)
57025-45-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
CAS No:57025-45-3
MF:C11H12N2O6
MW:268.222783088684
CID:346882
PubChem ID:545373
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
- (2,4-dinitrophenyl) 2,2-dimethylpropanoate
- DTXSID10337894
- SEBUYNOQPFWJRJ-UHFFFAOYSA-N
- 57025-45-3
- 2,4-Dinitrophenyl pivalate #
-
- Inchi: 1S/C11H12N2O6/c1-11(2,3)10(14)19-9-5-4-7(12(15)16)6-8(9)13(17)18/h4-6H,1-3H3
- InChI Key: SEBUYNOQPFWJRJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 268.06956
- Monoisotopic Mass: 268.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
57025-45-3 (Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester) Related Products
- 4232-27-3((2,4-dinitrophenyl) Acetate)
- 24273-19-6(2,4-Dinitrophenyl butyrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent